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Compound of Interest

Compound Name: Cyclacidin

Cat. No.: B8742860 Get Quote

An extensive search for "Cyclacidin" and its derivatives did not yield sufficient data to provide

a comprehensive comparison of their efficacy as requested. The term "Cyclacidin" is

ambiguous and may refer to at least two distinct chemical entities:

Ciclacillin (or Cyclacillin): An aminopenicillin antibiotic with a spectrum of activity similar to

ampicillin.[1] It functions by inhibiting the transpeptidation step in bacterial cell wall synthesis,

leading to cell lysis.[2] While clinical studies were conducted in the past, for example on its

effectiveness in treating sinus infections, Ciclacillin has largely been superseded by newer

antibiotics and is no longer in widespread clinical use in many regions, including the United

States.[1][3] The available search results did not provide information on a class of

"Cyclacidin derivatives" for this compound that would allow for a comparative efficacy

analysis.

Cyclacidin (CAS 749-18-8): A substance produced by the bacterium Streptomyces

capoamus.[4] This compound has been noted to possess activity against some gram-

positive bacteria and to have an inhibitory effect on sarcoma 180.[4] However, detailed

information regarding its mechanism of action, signaling pathways, and the development or

testing of any derivatives is not available in the public domain based on the conducted

searches.

Due to the lack of available scientific literature and experimental data on "Cyclacidin
derivatives" for either of these compounds, it is not possible to fulfill the request for a
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comparison guide with quantitative data tables, detailed experimental protocols, and signaling

pathway diagrams.

Further research would be required to ascertain the specific "Cyclacidin" compound of interest

and to find any non-public or newly emerging data on its derivatives and their efficacy. Without

this foundational information, a meaningful and evidence-based comparison cannot be

constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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